Cas no 82964-41-8 (Benzaldehyde, 4-(2,2-diethoxyethoxy)-)

Benzaldehyde, 4-(2,2-diethoxyethoxy)- structure
82964-41-8 structure
Product Name:Benzaldehyde, 4-(2,2-diethoxyethoxy)-
CAS No:82964-41-8
MF:C13H18O4
MW:238.279624462128
CID:679871
PubChem ID:18760889
Update Time:2025-04-19

Benzaldehyde, 4-(2,2-diethoxyethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-(2,2-diethoxyethoxy)-
    • 4-(2,2-Diethoxyethoxy)benzaldehyde
    • 4-[(2,2-diethoxy)ethoxy]benzaldehyde
    • DTXSID40596033
    • p-formylphenoxy-acetaldehyde-diethyl-acetal
    • 4-[(2,2-diethoxy]ethoxy]benzaldehyde
    • SCHEMBL6602864
    • NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • 4-(2,2-diethoxyethoxy) benzaldehyde
    • CS-0117100
    • AKOS000365376
    • 82964-41-8
    • Inchi: 1S/C13H18O4/c1-3-15-13(16-4-2)10-17-12-7-5-11(9-14)6-8-12/h5-9,13H,3-4,10H2,1-2H3
    • InChI Key: NOCGFCIGGIFIBT-UHFFFAOYSA-N
    • SMILES: O(CC)C(COC1C=CC(C=O)=CC=1)OCC

Computed Properties

  • Exact Mass: 238.12050905g/mol
  • Monoisotopic Mass: 238.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.8Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD